Cas no 103949-58-2 (3,4-Dichloro-2-methylpyridine)

• Product Name: 3,4-Dichloro-2-methylpyridine
• CAS No: 103949-58-2
• MF: C₆H₅Cl₂N
• MW: 162.016599416733
• MDL: MFCD09839289
• CID: 135231
• PubChem ID: 21922890
• Update Time: 2025-10-05

3,4-Dichloro-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-2-methylpyridine
• 3,4-Dichloro-2-Picoline
• Pyridine,3,4-dichloro-2-methyl-
• 2-methyl-3,4-dichloropyridine
• 2-methylpyridine-3-chloride chloride
• 3,4-bis(chloranyl)-2-methyl-pyridine
• 3,4-dichloro2-methylpyridine
• 3,4-dichloro-2-methyl-pyridine
• RKTIAZVXWYFNJG-UHFFFAOYSA-N
• 103949-58-2
• DTXSID30620154
• AT26557
• Z1198234260
• Dichlorpicolin
• A800857
• AKOS006326462
• 3,4 -dichloro-2 -picoline
• SCHEMBL2762630
• AM20050625
• FT-0646849
• CS-0505065
• AB53567
• EN300-106537
• MFCD09839289
• DB-059072

• MDL： MFCD09839289
• Inchi： 1S/C6H5Cl2N/c1-4-6(8)5(7)2-3-9-4/h2-3H,1H3
• InChI Key： RKTIAZVXWYFNJG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CN=C1C)Cl

Computed Properties

• Exact Mass: 160.98000
• Monoisotopic Mass: 160.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.319
• Boiling Point: 194.7±35.0℃ at 760 mmHg
• Flash Point: 89.214 °C
• Refractive Index: 1.547
• PSA: 12.89000
• LogP: 2.69680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines